
Acantrifoside E: Unraveling a Molecule of
Unknown Efficacy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acantrifoside E

Cat. No.: B12380048 Get Quote

Initial investigations into the biological efficacy of Acantrifoside E, a phenolic glycoside, have

revealed a significant lack of available data, precluding a direct comparison with other

compounds. While the chemical identity of Acantrifoside E is established, its pharmacological

activity remains largely uncharacterized in publicly accessible scientific literature.

Acantrifoside E is a known natural product, identified with the Chemical Abstracts Service

(CAS) number 645414-25-1 and a molecular formula of C17H24O8. It is classified as a

phenolic glycoside. While initial assumptions might link it to the Acanthopanax (now

Eleutherococcus) genus due to its name, available data suggests it can be isolated from the

plant Salacia cochinchinensis.

Despite a thorough search of scientific databases and chemical supplier information, no studies

detailing the biological efficacy or pharmacological mechanism of action of Acantrifoside E
could be located. The only available piece of bioactivity information comes from a supplier,

MedChemExpress, which notes that Acantrifoside E exhibits no α-glucosidase inhibitory

activity[1][2]. This single negative data point is insufficient to build a comprehensive efficacy

comparison.

The genus Eleutherococcus, to which the "Acantrifoside" name might allude, is known for

producing a variety of bioactive compounds, such as eleutherosides and triterpenoid saponins.

These compounds have been studied for their potential anti-inflammatory, anticancer, and

adaptogenic properties. However, no literature directly connects these activities to

Acantrifoside E.
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Similarly, plants of the Salacia genus, the reported source of Acantrifoside E, are known to

contain compounds with potential therapeutic effects, but specific data on Acantrifoside E is

absent.

Without any quantitative data on the biological effects of Acantrifoside E, a comparison with a

similar compound, including experimental protocols and signaling pathway visualizations as

requested, cannot be generated. The creation of a data-driven comparison guide requires a

foundational level of research on the primary compound's efficacy, which is currently

unavailable for Acantrifoside E.

Further research is required to elucidate the pharmacological profile of Acantrifoside E before

any meaningful comparisons of its efficacy can be made. At present, it remains a molecule with

a defined chemical structure but an unknown biological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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